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Compound of Interest

Compound Name: Tavaborole

Cat. No.: B1682936 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term storage and handling of Tavaborole stock

solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Tavaborole stock solutions?

A1: Tavaborole is freely soluble in ethanol, propylene glycol, and DMSO.[1] For research

purposes, Dimethyl Sulfoxide (DMSO) and ethanol are commonly used solvents. A stock

solution of 1 mg/ml has been prepared in methanol and subsequently diluted with distilled

water for experimental use.

Q2: What is the recommended storage temperature for powdered Tavaborole?

A2: Solid, powdered Tavaborole should be stored at -20°C with a desiccant to ensure its

stability.

Q3: How should I store my Tavaborole stock solution for long-term use?

A3: While specific long-term stability data for research stock solutions is limited, based on

general laboratory best practices, it is recommended to store Tavaborole stock solutions at

-20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. The commercially

available 5% topical solution, which contains ethanol and propylene glycol, has a shelf-life of
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24 months when stored at room temperature (20-25°C) in its original sealed container.[2][3]

Once opened, the topical solution should be discarded after 3 months.[4][5]

Q4: Can I store my Tavaborole stock solution at room temperature?

A4: The commercial topical formulation of Tavaborole is stored at room temperature (20-

25°C).[2][3][4] However, for long-term storage of concentrated stock solutions for research,

colder temperatures (-20°C or -80°C) are generally recommended to ensure stability and

prevent solvent evaporation and potential degradation.

Q5: What are the potential degradation pathways for Tavaborole?

A5: Studies have shown that Tavaborole is susceptible to degradation under oxidative stress.

[6] It is important to protect stock solutions from excessive light and air exposure. No significant

degradation has been reported under other stress conditions in the available literature.

Q6: Is Tavaborole flammable?

A6: Yes, the commercially available Tavaborole topical solution contains alcohol and is

flammable.[4] Appropriate safety precautions should be taken when handling solutions

prepared with flammable solvents like ethanol.
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Issue Potential Cause Troubleshooting Steps

Precipitation in stock solution

upon thawing

- Solution concentration is too

high.- Solvent evaporation.-

Temperature fluctuations.

- Gently warm the solution to

37°C and vortex to redissolve.-

If precipitation persists,

centrifuge the vial and use the

supernatant, re-evaluating the

concentration if necessary.-

Prepare fresh, lower

concentration aliquots.- Ensure

vials are tightly sealed to

prevent solvent evaporation.

Loss of compound activity in

experiments

- Degradation of Tavaborole

due to improper storage.-

Multiple freeze-thaw cycles.

- Prepare a fresh stock solution

from powdered Tavaborole.-

Aliquot stock solutions into

single-use vials to avoid

repeated freeze-thaw cycles.-

Ensure proper storage at

-20°C or -80°C, protected from

light.

Inconsistent experimental

results

- Inaccurate concentration of

the stock solution.- Non-

homogenous stock solution.

- Verify the initial weight of the

powdered compound and the

volume of the solvent used.-

Ensure the stock solution is

completely dissolved and

homogenous by vortexing

before each use.- Consider

performing a concentration

analysis (e.g., via UV-Vis

spectrophotometry) if accuracy

is critical.
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Parameter Value Source

Solubility in Water Slightly soluble [1]

Solubility in Ethanol Freely soluble [1]

Solubility in Propylene Glycol Freely soluble [1]

Solubility in DMSO Soluble

Storage of Powdered

Tavaborole
-20°C with desiccant

Storage of Commercial 5%

Topical Solution (unopened)
20-25°C (68-77°F) [2][3][4]

Shelf-life of Commercial 5%

Topical Solution (unopened)
24 months [2][3]

In-use Stability of Commercial

5% Topical Solution (opened)
Discard after 3 months [4][5]

Experimental Protocols
Protocol for Preparation of a 1 mg/mL Tavaborole Stock Solution

Weighing: Accurately weigh 10 mg of Tavaborole powder using a calibrated analytical

balance.

Dissolving: Transfer the powder to a 10 mL volumetric flask. Add a small amount of the

chosen solvent (e.g., DMSO or ethanol) to dissolve the powder completely.

Dilution: Once dissolved, bring the volume up to the 10 mL mark with the same solvent.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use, light-protected

vials. Store the aliquots at -20°C or -80°C for long-term storage.
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Caption: Experimental workflow for preparing and storing Tavaborole stock solutions.
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Issue with Stock Solution
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Verify Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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